N-Phenyl-N-propylnitrous amide

• IUPAC Name: N-phenyl-N-propylnitrous amide
• InChI: InChI=1S/C9H12N2O/c1-2-8-11(10-12)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key: NAUHUTWNLSBKCR-UHFFFAOYSA-N
• Canonical SMILES: CCCN(C1=CC=CC=C1)N=O
• Molecular Formula: C9H12N2O
• DSSTOX Substance ID: DTXSID90513432
• Molecular Weight: 164.20 g/mol
• CAS RN: 19788-34-2

Description

“N-Phenyl-N-propylnitrous amide” is a type of amide, which is a class of compounds that contain a carbonyl group (C=O) linked to a nitrogen atom. The amide functional group is to amines as esters are to alcohols. The nomenclature used for an amide depends on the number of carbons attached to the nitrogen. When the amide nitrogen has substituents other than hydrogen, we specify them using the prefix N- to avoid confusion.

Synthesis Analysis

Amides are most commonly prepared through the reaction of an acid chloride with ammonia, a 1° amine, or 2° amine. In an analogous reaction, an amide can be prepared through the reaction of a carboxylic acid and an amine using a coupling agent such as DCC. Simple amides can be prepared by reacting an acid anhydride with an amine. A palladium-catalyzed N-acylation of tertiary amines by carboxylic acids produces the corresponding amides in very good yields via cleavage of a C-N bond.

Chemical Reactions Analysis

Amides are relatively unreactive towards nucleophilic acyl substitutions due to the poor leaving group ability of its nitrogen-containing Y group. Despite this, amides can react with water under acidic or basic conditions to create a carboxylic acid through nucleophilic acyl substitution.

Physical And Chemical Properties Analysis

Most amides are solids at room temperature; the boiling points of amides are much higher than those of alcohols of similar molar mass. Amides of five or fewer carbon atoms are soluble in water.

Mechanism of Action

The general mechanism of amide reactions involves nucleophilic attack on the carbonyl followed by removal of a leaving group. The relative reactivity of carboxylic acid derivatives toward nucleophile substitutions is related to the electronegative leaving group’s ability to activate the carbonyl.

Safety and Hazards

While specific safety and hazard information for “N-Phenyl-N-propylnitrous amide” was not found, it’s important to note that safety precautions should always be taken when handling chemical substances. For example, Benzamide, a type of amide, requires special instructions before use and should not be handled until all safety precautions have been read and understood.

Future Directions

Recent developments in the dehydration method for the conversion of amides to nitriles have been reported. This method is an efficient, clean, and fundamental route for the syntheses of nitriles in organic chemistry. Another research direction is the development of novel antimicrobial peptides, including hybrids, antimicrobial dendrimers and polypeptides, peptidomimetics, and AMP–drug conjugates.